Cas no 150502-45-7 (1,3-Benzodioxole-5-methanol,7-hydroxy-)

• Product Name: 1,3-Benzodioxole-5-methanol,7-hydroxy-
• CAS No: 150502-45-7
• MF: C₈H₈O₄
• MW: 168.146722793579
• CID: 99865
• PubChem ID: 25272011
• Update Time: 2025-04-18

1,3-Benzodioxole-5-methanol,7-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanol,7-hydroxy-
• 6-(Hydroxymethyl)-1,3-benzodioxol-4-ol
• 7-HYDROXY-1,3-BENZODIOXIDE-5-MATHANOL
• 3,4-(METHYLENEDIOXY)-5-HYDROXY-BENZYLALCOHOL
• 6-(Hydroxymethyl)benzo[d][1,3]dioxol-4-ol
• 150502-45-7
• DTXSID30649547
• 6-(HYDROXYMETHYL)-2H-1,3-BENZODIOXOL-4-OL
• AC-13930
• AKOS006273719
• FT-0759845

• Inchi： 1S/C8H8O4/c9-3-5-1-6(10)8-7(2-5)11-4-12-8/h1-2,9-10H,3-4H2
• InChI Key： AIYCYODHXFCZMR-UHFFFAOYSA-N
• SMILES： O1COC2C(=CC(CO)=CC1=2)O

Computed Properties

• Exact Mass: 168.04224
• Monoisotopic Mass: 168.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.489
• Boiling Point: 355.8°Cat760mmHg
• Flash Point: 169°C
• Refractive Index: 1.641
• PSA: 58.92
• LogP: 0.61320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles